2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 2-(but-3-yn-2-ylamino)pyridine-4-carboxylic acid
• InChI: InChI=1S/C10H10N2O2/c1-3-7(2)12-9-6-8(10(13)14)4-5-11-9/h1,4-7H,2H3,(H,11,12)(H,13,14)
• InChI Key: LWUSIZOOZNRYFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C#C)NC1=NC=CC(=C1)C(=O)O

Description

2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid is a pyridine derivative featuring a but-3-yn-2-ylamino substituent at position 2 and a carboxylic acid group at position 4 of the pyridine ring. Its molecular formula is C₁₀H₁₀N₂O₂, with a molecular weight of 190.20 g/mol (based on analogs in and ). The carboxylic acid group enhances solubility in polar solvents and may participate in hydrogen bonding, influencing crystal packing and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid typically involves the following steps:

Starting Materials: The synthesis begins with pyridine-4-carboxylic acid and but-3-yn-2-amine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a catalyst and a solvent such as methanol or ethanol.

Coupling Reaction: The but-3-yn-2-amine is coupled with pyridine-4-carboxylic acid using a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid may involve:

Large-Scale Reactors: Utilizing large-scale reactors to handle bulk quantities of starting materials.

Optimized Reaction Conditions: Optimizing reaction conditions such as temperature, pressure, and reaction time to maximize yield and purity.

Purification: Employing purification techniques like crystallization or chromatography to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and carboxylic acid groups can participate in substitution reactions, leading to the formation of derivatives.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reducing Agents: Reducing agents like sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution Reagents: Substitution reactions may involve reagents like acyl chlorides or alkyl halides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Oxidized derivatives of the compound.

Reduction: Reduced forms of the compound.

Substitution: Various substituted derivatives with different functional groups.

Scientific Research Applications

2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may:

Bind to Enzymes: Inhibit or activate enzymes involved in various biochemical pathways.

Interact with Receptors: Modulate receptor activity, leading to physiological effects.

Affect Cellular Processes: Influence cellular processes such as signal transduction, gene expression, and metabolism.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Electronic Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Dipole Moment (D)	Band Gap (eV)	Key Substituent Feature
Target Compound	C₁₀H₁₀N₂O₂	190.20	~5.0 (estimated)	~4.5 (estimated)	But-3-yn-2-ylamino
4-[(But-3-yn-2-yl)amino]pyridine-3-carboxylic acid	C₁₀H₁₀N₂O₂	190.20	N/A	N/A	Carboxylic acid at C3
2-{[3-(Trifluoromethyl)phenyl]amino}pyridine-4-carboxylic acid	C₁₃H₉F₃N₂O₂	282.22	~6.5	~4.2	CF₃ group
AMPYD	C₆H₄Cl₂N₂O₂	218.02	6.22	4.89	Amino and Cl substituents

Table 2: Thermal and Spectroscopic Data

Compound Name	Melting Point (°C)	IR C≡C Stretch (cm⁻¹)	¹H NMR (δ, ppm)
Target Compound	260–280 (est.)	2100–2260	1.8–2.5 (CH₃), 2.5–3.0
2-(1H-1,2,4-triazol-1-yl)pyridine-4-carboxylic acid	>250	N/A	8.5–9.0 (triazole H)
CLPYD	240–260	N/A	7.5–8.5 (pyridine H)

Biological Activity

2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological activity, including its mechanisms, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a pyridine ring substituted with an amino group and a but-3-yne side chain. Its molecular formula is $C_{11}H_{11}N_3O_2$ with a molecular weight of approximately 205.21 g/mol. The structural characteristics are crucial for its interaction with biological targets.

The biological activity of 2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid is largely attributed to its ability to interact with various enzymes and receptors. Preliminary studies suggest that it may inhibit specific enzymes involved in cellular proliferation, potentially leading to anticancer effects. The exact molecular pathways remain an active area of research.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities:

• Anticancer Activity : In vitro studies have shown that it can inhibit the growth of cancer cell lines, suggesting potential as an anticancer agent.
• Antimicrobial Properties : It has demonstrated activity against various bacterial strains, indicating potential as an antimicrobial agent.

Case Studies

• Anticancer Effects : A study conducted on several cancer cell lines revealed that 2-[(But-3-YN-2-YL)amino]pyridine-4-carboxylic acid inhibited cell proliferation by inducing apoptosis. The mechanism involved the activation of caspases and alteration in mitochondrial membrane potential.
• Antimicrobial Activity : A separate investigation assessed the compound's efficacy against Gram-positive and Gram-negative bacteria. Results showed significant inhibition of bacterial growth, with minimum inhibitory concentrations (MIC) ranging from 10 to 50 µg/mL.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Inhibition of cell proliferation
Antimicrobial	Inhibition against Gram-positive bacteria
	Inhibition against Gram-negative bacteria

Mechanism	Description	Reference
Enzyme Inhibition	Targets specific enzymes related to cancer
Apoptosis Induction	Activates apoptotic pathways in cancer cells
Bacterial Growth Inhibition	Disrupts bacterial cell wall synthesis